4-Cyclopropoxy-3,5-dimethylpyridine

• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• IUPAC Name: 4-cyclopropyloxy-3,5-dimethylpyridine
• InChI: InChI=1S/C10H13NO/c1-7-5-11-6-8(2)10(7)12-9-3-4-9/h5-6,9H,3-4H2,1-2H3
• InChI Key: JVIZUYQDOYMIAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CC(=C1OC2CC2)C

Description

4-Cyclopropoxy-3,5-dimethylpyridine is a pyridine derivative featuring a cyclopropoxy substituent at the 4-position and methyl groups at the 3- and 5-positions. The cyclopropoxy group introduces a strained three-membered ring, which may enhance lipophilicity and influence electronic properties compared to simpler alkoxy substituents (e.g., methoxy).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-3,5-dimethylpyridine typically involves the reaction of 3,5-dimethylpyridine with cyclopropyl alcohol under specific conditions. The reaction is usually catalyzed by an acid or base to facilitate the formation of the cyclopropoxy group. The reaction conditions, such as temperature and solvent, can vary depending on the desired yield and purity of the product .

Industrial Production Methods

In industrial settings, the continuous preparation method is often employed to produce 4-Cyclopropoxy-3,5-dimethylpyridine. This method involves the use of a trickle bed reactor where the reactants are continuously fed into the reactor, and the product is continuously removed. This method ensures a high yield and purity of the product while minimizing the use of organic solvents and reducing environmental pollution .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-3,5-dimethylpyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The cyclopropoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as hydrogen gas in the presence of a catalyst (e.g., palladium on carbon) are commonly used.

Substitution: Substitution reactions often require the presence of a strong base or acid to facilitate the reaction.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields N-oxides, while reduction can produce various reduced forms of the compound .

Scientific Research Applications

4-Cyclopropoxy-3,5-dimethylpyridine has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3,5-dimethylpyridine involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Analysis

The following table summarizes key differences between 4-Cyclopropoxy-3,5-dimethylpyridine and its analogs:

Compound Name	Structure	Key Features	Applications	Stability/Reactivity	References
4-Cyclopropoxy-3,5-dimethylpyridine	4-cyclopropoxy, 3,5-dimethyl groups	Cyclopropoxy increases lipophilicity; strained ring may enhance π-π stacking	Potential Hsp90 inhibitors, drug development (inferred)	Cyclopropoxy may confer higher reactivity due to ring strain	Inferred
4-Methoxy-3,5-dimethylpyridine	4-methoxy, 3,5-dimethyl groups	Methoxy as electron donor; moderate steric bulk	Hsp90 inhibitors (IC50: 0.203–1.76 µM)	Standard ether stability; no significant degradation under physiological conditions
2,5-Dimethylpyridine	2,5-dimethyl groups	Methyl groups at alternate positions	Insect repellent (component of Ligusticum sinense extract)	Stable under ambient and elevated temperatures (retains viscosity despite color changes)
3,5-Dimethylpyridine (DMPICA)	3,5-dimethyl groups	Symmetric methyl substitution	Ligand in ruthenium complexes for catalysis	Stable in coordination chemistry contexts

Key Research Findings

Repellent Efficacy

• 2,5-Dimethylpyridine: A major component (21.94%) of Ligusticum sinense hexane extract (LHE), contributing to mosquito repellency. LHE with vanillin showed 12.5-hour protection against Anopheles minimus .
• Contrast with 4-Cyclopropoxy-3,5-dimethylpyridine : The 3,5-dimethyl configuration may reduce repellent efficacy compared to 2,5-dimethylpyridine due to differences in volatility or molecular interactions with insect olfactory receptors.

Stability and Reactivity

• 2,5-Dimethylpyridine in LHE : Retained viscosity and repellent efficacy after storage at 45°C for three months, though color darkened .